Cas no 128800-56-6 (methyl 2,4-dichloro-5-fluorobenzoate)

• Product Name: methyl 2,4-dichloro-5-fluorobenzoate
• CAS No: 128800-56-6
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• CID: 897917
• PubChem ID: 688190
• Update Time: 2025-10-05

methyl 2,4-dichloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dichloro-5-fluorobenzoate
• c1-13-8(12)4-2-7(11)6(10)3-5(4)9
• C8H5Cl2FO2
• h2-3H,1H
• RARECHEM AL BF 1219
• Benzoic acid, 2,4-dichloro-5-fluoro-, Methyl ester
• METHYL 2,4-DICHLORO-5-FLUOROBENZOATE, 99 %
• AKOS017276416
• 128800-56-6
• J-005627
• InChI=1/C8H5Cl2FO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,1H
• CS-0338003
• SCHEMBL9248547
• DTXSID30350823
• DB-062659

• Inchi： 1S/C8H5Cl2FO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： DOGWJTCXQCCQBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)OC)F)Cl

Computed Properties

• Exact Mass: 221.96500
• Monoisotopic Mass: 221.9650629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.448 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.539(lit.)
• PSA: 26.30000
• LogP: 2.91910
• Vapor Pressure: 0.15 psi ( 20 °C)

methyl 2,4-dichloro-5-fluorobenzoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters